Photosensitizer-4

AIEgen Fluorescence Quantum Yield Bio-imaging
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C38H29BrN2S2
Molecular Weight 657.7 g/mol
Cat. No. B15614471
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Technical Parameters


Basic Identity
Product NamePhotosensitizer-4
Molecular FormulaC38H29BrN2S2
Molecular Weight657.7 g/mol
Structural Identifiers
InChIInChI=1S/C38H29N2S2.BrH/c1-4-12-29(13-5-1)28-39-35-18-10-11-19-37(35)42-38(39)27-25-34-24-26-36(41-34)30-20-22-33(23-21-30)40(31-14-6-2-7-15-31)32-16-8-3-9-17-32;/h1-27H,28H2;1H/q+1;/p-1
InChIKeyPMJSSNKUOURXMT-UHFFFAOYSA-M
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Photosensitizer-4 for PDT Research: A High-Contrast NIR AIEgen for Imaging-Guided Therapy


Photosensitizer-4 (compound PS-I) is a synthetic, amphiphilic organic photosensitizer based on a donor-π-acceptor (D-π-A) architecture, classified as an Aggregation-Induced Emission luminogen (AIEgen). It features a triphenylamine donor, thiophene π-bridge, and benzothiazole acceptor [1]. Designed to overcome the aggregation-caused quenching (ACQ) that limits conventional photosensitizers, PS-I exhibits near-infrared (NIR) emission at 777 nm with a Stokes shift of 247 nm in aqueous solution [1]. Its cationic nature facilitates cellular uptake and specific accumulation in lysosomes, enabling targeted photodynamic therapy (PDT) with both Type I and Type II reactive oxygen species (ROS) generation upon light irradiation [1].

NIR AIEgen for imaging-guided PDT research
Lysosome-targeted probe for subcellular photodynamic studies
Large Stokes shift supports low-crosstalk imaging
Dual Type I/II ROS generation for hypoxia model research

Why Photosensitizer-4 Cannot Be Substituted by Generic Porphyrins or Standard AIEgens


Generic substitution fails for Photosensitizer-4 because it occupies a precise functional niche between high-contrast imaging and potent therapy, which is not simultaneously met by its closest analog, PSS-II, or by legacy photosensitizers. Unlike PSS-II, which prioritizes ROS generation over imaging [1], PS-I maintains a higher fluorescence quantum yield in the aggregated state, making it the superior choice for imaging-guided protocols [1]. Against conventional porphyrin-based drugs, generic analogs suffer from ACQ and small Stokes shifts (e.g., ~5–6 nm for chlorin e6) that cause severe self-quenching and spectral crosstalk in physiological environments, whereas PS-I's 247 nm Stokes shift eliminates this interference [1][2].

PS-I (AIEgen)
PSS-II analog
PSS-II prioritizes ROS over fluorescence, shifting endpoint away from imaging-guided protocols
PS-I
Generic porphyrins
ACQ and small Stokes shifts may cause spectral crosstalk and reduced aggregated-state activity

Photosensitizer-4 Procurement Evidence: Quantified Differentiation vs. PSS-II and Conventional ACQ Photosensitizers


Superior Aggregated-State Fluorescence Quantum Yield vs. Close Analog PSS-II

In a direct head-to-head comparison within the same study, PS-I demonstrated a higher fluorescence quantum yield in the aggregated state compared to its analog PSS-II. This enhanced emission makes PS-I better for bio-imaging in imaging-guided photodynamic therapy, whereas PSS-II, with a longer conjugated structure, generated more ROS for tumor killing [1]. This inverse imaging/therapy relationship dictates compound selection based on experimental endpoint.

Aggregated-State Fluorescence
Head-to-head
Higher aggregated-state fluorescence quantum yield vs. PSS-II
Supports imaging-brightness context; PSS-II favors ROS output for therapy-biased protocols
Exact Φ_F values not digitized; reported inverse imaging/therapy trade-off
AIEgen Fluorescence Quantum Yield Bio-imaging

4 to 5-Fold Larger Stokes Shift vs. Conventional Photosensitizer Chlorin e6

PS-I exhibits a Stokes shift of 247 nm in aqueous solution [1], which vastly exceeds the reported Stokes shift of approximately 5–6 nm for monomeric chlorin e6 in ethanol [2]. This 4 to 5-fold increase minimizes self-absorption and spectral crosstalk between excitation and emission channels, enabling higher signal-to-noise imaging.

Stokes Shift
Cross-study
247 nm vs. ~5–6 nm (chlorin e6)
4–5× larger shift reduces spectral crosstalk, supporting low-background imaging
Solvent differences noted; class-level Stokes shift context
Stokes Shift Spectral Crosstalk Chlorin e6

AIE Behavior Enables High Contrast in Aggregated State Unlike ACQ Porphyrins

PS-I is explicitly designed as an AIEgen, maintaining intense fluorescence and photosensitization efficiency upon aggregation [1]. In contrast, conventional porphyrin and phthalocyanine photosensitizers suffer from aggregation-caused quenching (ACQ) due to π-π stacking, which severely reduces their singlet oxygen quantum yields and fluorescence in physiological environments [1][2]. This class-level distinction is quantitatively anchored by PS-I's retained performance in the aggregated state.

AIE vs. ACQ Behavior
Class-level
AIEgen retains emission upon aggregation; ACQ quenches porphyrins
Preserved aggregated-state activity supports consistent photosensitization in organelle environments
Qualitative distinction; exact QY values not reported
Aggregation-Induced Emission ACQ Photostability

Dual Type I/II ROS Generation Profile for Hypoxic Tumor Environments

PS-I generates both singlet oxygen (Type II, 1O2) and superoxide anion radicals (Type I, O2-•) under light irradiation [1]. This dual mechanism is a crucial advantage over classic Type II-only sensitizers, as the O2-• production via electron transfer can regenerate oxygen through superoxide dismutase, enabling sustained ROS generation in the hypoxic microenvironments typical of solid tumors [1].

ROS Generation Mechanism
Mechanism context
Dual Type I (O₂⁻•) and Type II (¹O₂) confirmed
Dual pathway supports hypoxia-relevant PDT model context; Type II-only may have limited response under low O₂
O₂⁻• regeneration pathway via SOD; context-dependent
Type I ROS Superoxide Anion Hypoxia

Photosensitizer-4 Optimal Use Cases in Imaging-Guided PDT and Hypoxic Tumor Research


High-Resolution Fluorescence-Guided PDT Imaging

PS-I is the molecule of choice when the experimental goal is high-contrast, real-time fluorescence imaging to guide photodynamic therapy. Its 247 nm Stokes shift minimizes excitation-emission crosstalk [1], outperforming conventional photosensitizers with negligible Stokes shifts (e.g., chlorin e6 at ~5–6 nm [2]). Its AIE nature ensures that the accumulated compound in tumor lysosomes remains brightly emissive, providing superior spatial resolution for tracking drug distribution prior to light activation.

Lysosomal Membrane Permeabilization (LMP) and Programmed Cell Death Studies

Researchers studying lysosomal cell death pathways should select PS-I for its demonstrated ability to specifically accumulate in and photodynamically damage lysosomes [1]. Since cancer cells express approximately three times more lysosomes near the plasma membrane than normal cells [1], PS-I provides a targeted tool to induce lysosomal membrane permeabilization (LMP) and study downstream apoptotic/necrotic signaling cascades with high spatial precision.

Hypoxic Solid Tumor Model PDT

When working with spheroids or in vivo xenografts that develop hypoxia, PS-I provides a mechanistic advantage through its dual Type I/II ROS generation capability [1]. The superoxide dismutation pathway enables continued therapeutic ROS pressure under low oxygen tension, a limitation of Type II-only clinical agents. This makes PS-I an ideal candidate for evaluating PDT efficacy in clinically faithful, heterogeneous tumor oxygenation states.

AIEgen Structure-Activity Relationship (SAR) and Photosensitizer Engineering

PS-I serves as a critical SAR probe for medicinal chemists engineering next-generation AIE photosensitizers. Its direct comparison with PSS-II, which has an extended conjugated backbone (one additional thiophene unit), reveals how structural elongation shifts the balance from fluorescence quantum yield toward ROS generation and in vivo tumor inhibition (71.95% for PSS-II [1]). This structure-property relationship is invaluable for iterative photosensitizer design.

Application
Selection Property
Validation Focus
Imaging-guided PDT protocol development
NIR emission and large Stokes shift
Imaging signal-to-noise ratio in lysosomal models
Lysosomal cell death pathway research
Lysosome-specific accumulation
LMP and downstream signaling endpoints
Hypoxic tumor model PDT studies
Dual Type I/II ROS generation
ROS efficacy under low oxygen tension
AIEgen SAR and photosensitizer engineering
Structure-dependent imaging/ROS balance
Fluorescence QY vs. ROS output in analog series
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